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Compound of Interest |

N-
Compound Name: Methylaminopropyltrimethoxysilan

e

Cat. No.: B1583981

Proper disposal of N-Methylaminopropyltrimethoxysilane is critical for ensuring laboratory
safety and environmental protection. This organosilane compound is a combustible liquid that
causes skin and serious eye irritation and may lead to respiratory irritation.[1][2][3] A primary
hazard is its reactivity with water and moisture, a reaction that liberates toxic methanol.[1][2][4]
Chronic exposure to methanol can have severe effects on the central nervous system.[1][2][3]

Adherence to the following procedures is essential for the safe handling and disposal of this
chemical and its associated waste.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that all necessary personal protective
equipment is worn and that the work area is properly prepared.

Personal Protective Equipment (PPE):
o Hand Protection: Wear neoprene or nitrile rubber gloves.[1][2]
o Eye Protection: Use chemical safety goggles. Contact lenses should not be worn.[1][2]

» Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[1][2]
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» Respiratory Protection: In areas with potential for vapor inhalation, use a NIOSH-certified
combination organic vapor-amine gas (brown cartridge) respirator.[1][2][4]

o Work Area: Ensure emergency eye wash fountains and safety showers are immediately
accessible.[1][2] Work in a well-ventilated area or under a chemical fume hood.

**Step-by-Step Disposal Protocol

This protocol outlines the procedure for managing waste N-
Methylaminopropyltrimethoxysilane and contaminated materials. Disposal must always
comply with local, regional, and national regulations.[1][2][3]

Step 1: Waste Segregation and Containment

¢ Do not mix N-Methylaminopropyltrimethoxysilane waste with other chemical waste
streams unless explicitly permitted by your institution's hazardous waste program.

o Keep the waste container tightly sealed to prevent reaction with atmospheric moisture, which
liberates methanol.[1][2][4]

o Store waste away from incompatible materials such as acids, alcohols, oxidizing agents,
peroxides, and sources of ignition like heat, sparks, or open flames.[1][2][4]

Step 2: Managing Small Spills and Residual Lab Quantities

o For small spills, contain the liquid with dikes or inert absorbent materials like vermiculite,
sand, or earth.[2][3]

» Using only non-sparking tools, carefully collect the absorbent material and spilled substance.

[1][2][3]

e Place the collected waste into a designated, sealable, and properly labeled container for
hazardous waste.

Step 3: Disposing of Empty Containers

o Empty containers should be triple-rinsed with a suitable solvent (consult your safety officer
for an appropriate solvent). The rinsate must be collected and disposed of as hazardous
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waste.

» Alternatively, manage the unrinsed empty container as hazardous waste.
e Never reuse empty containers for other purposes.
Step 4: Labeling and Storage of Waste

o Clearly label the waste container with "Hazardous Waste" and the full chemical name:
"Waste N-Methylaminopropyltrimethoxysilane".

 List all components in the container, including any absorbent materials or solvents used.

o Store the sealed waste container in a cool, dry, well-ventilated, and designated hazardous
waste accumulation area.

Step 5: Final Disposal

» Arrange for pickup and final disposal through your institution's Environmental Health and
Safety (EHS) office or a licensed hazardous waste disposal company.[1][2][3]

e Crucially, do not dispose of N-Methylaminopropyltrimethoxysilane down the drain or into
any sewer system.[2][3]

e Avoid any release into the environment.[1][2][3]

Summary of Chemical and Safety Data

The following table summarizes key quantitative data for N-
Methylaminopropyltrimethoxysilane.
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Property Value
Chemical Formula C7H19NOsSi
Molecular Weight 193.32 g/mol
Physical State Liquid

Appearance Clear to Straw-colored Liquid
Boiling Point 106 °C @ 30 mmHg

Density 0.978 g/mL

Flash Point 82 °C (179.6 °F)

Vapor Pressure

2 mm Hg @ 50°C

Hazard Classifications

Combustible Liquid (H227), Skin Irritant (H315),
Serious Eye Irritant (H319)

Data sourced from multiple safety data sheets.[2][5]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of N-

Methylaminopropyltrimethoxysilane.
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Unwanted N-Methylaminopropyltrimethoxysilane
or Contaminated Material

Spill or Waste?

Spill Waste

Small Spill Cleanup Residual Chemical / Contaminated PPE

1. Wear Full PPE
2. Contain & Absorb with Inert Material
(Use Non-Sparking Tools)

1. Wear Full PPE
2. Place in appropriate container

Place in Sealable, Labeled
Hazardous Waste Container

Store in Cool, Dry, Ventilated Area
Away from Incompatibles

Dispose via Licensed

Hazardous Waste Facility

DO NOT DISPOSE IN SEWER

Click to download full resolution via product page

Caption: Disposal workflow for N-Methylaminopropyltrimethoxysilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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